Cas no 146646-43-7 (13-HETE)

13-HETE structure

Product Name:13-HETE

CAS No:146646-43-7

MF:C₂₀H₃₂O₃

MW:320.466286659241

CID:6641261

Update Time:2024-03-04

13-HETE Chemical and Physical Properties

Names and Identifiers

- 13-Hydroxyarachidonic acid
- 13-hydroxy-(5Z,8Z,11Z,14Z)-icosatetraenoic acid
- 13-hydroxy-(5Z,8Z,11Z,14Z)-eicosatetraenoic acid
- (5Z,8Z,11Z,14Z)-13-hydroxyicosatetraenoic acid
- 13-Hydroxyeicosatetraenoic acid
- 13-HAA
- 13-HETE
- Inchi： 1S/C20H32O3/c1-2-3-4-10-13-16-19(21)17-14-11-8-6-5-7-9-12-15-18-20(22)23/h6-9,13-14,16-17,19,21H,2-5,10-12,15,18H2,1H3,(H,22,23)/b8-6-,9-7-,16-13-,17-14-
- InChI Key： SAKQICHVWOJSNI-BWWNDVLWSA-N
- SMILES： O=C(O)CCC/C=C\C/C=C\C/C=C\C(O)/C=C\CCCCC

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
XLogP3: 6.303

13-HETE Production Method

Production Method 1

506-32-1

146646-43-7

82337-46-0

73347-43-0

83603-31-0

Reaction Conditions

1.1 Reagents: NADPH , Ethylenediaminetetraacetic acid , EGTA , Phenylmethylsulfonyl fluoride , Dithiothreitol , Oxygen Catalysts: Monooxygenase Solvents: Water ; 30 - 40 min, pH 7.4, 37 °C

Reference

bis-Allylic hydroxylation of polyunsaturated fatty acids by hepatic monooxygenases and its relation to the enzymic and nonenzymic formation of conjugated hydroxy fatty acids

Oliw, Ernst H.; et al, Archives of Biochemistry and Biophysics, 1993, 300(1), 434-9